Cas no 1438241-13-4 (tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 1438241-13-4
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD23106270
• CID: 4604680
• PubChem ID: 72207889
• Update Time: 2025-08-03

tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 2-(aminomethyl)-, 1,1-dimethylethyl ester
• 8-Boc-8-azabicyclo[3.2.1]octane-2-methamine
• tert-butyl 2-(aminomethyl)-8-
• PB36807
• t-Butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• AS-79462
• SY321915
• MFCD23106270
• 8-Azabicyclo[3.2.1]octane-8-carboxylicacid,2-(aminomethyl)-,1,1-dimethylethylester
• 1438241-13-4
• CS-0056227
• P18329
• 8-Boc-2-(aminomethyl)-8-azabicyclo[3.2.1]octane

• MDL： MFCD23106270
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-10-5-4-9(8-14)11(15)7-6-10/h9-11H,4-8,14H2,1-3H3
• InChI Key： RQTIYTAPVHXXDQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC(CN)C1CC2)=O

Computed Properties

• Exact Mass: 240.183778013 g/mol
• Monoisotopic Mass: 240.183778013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6
• Molecular Weight: 240.34

Additional information on tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate

Comprehensive Overview of tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1438241-13-4)

The compound tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1438241-13-4) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an 8-azabicyclo[3.2.1]octane core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate is its tert-butyl carboxylate group, which provides stability and facilitates further chemical modifications. This attribute is particularly useful in medicinal chemistry, where protecting groups play a critical role in multi-step synthesis. The presence of an aminomethyl moiety further enhances its versatility, allowing for the introduction of various functional groups to tailor the compound's properties for specific applications.

In recent years, the demand for 8-azabicyclo[3.2.1]octane derivatives has surged, driven by their potential in addressing unmet medical needs. For instance, compounds with this scaffold have been explored for their neuroprotective effects and anti-inflammatory properties. The tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate is often discussed in forums and research papers alongside topics like blood-brain barrier permeability and targeted drug delivery, reflecting its relevance in cutting-edge therapeutic strategies.

From a synthetic perspective, the preparation of tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate involves sophisticated techniques such as asymmetric catalysis and ring-closing metathesis. These methods are frequently searched by chemists looking for efficient routes to complex bicyclic structures. The compound's CAS No. 1438241-13-4 is often referenced in patent literature, highlighting its industrial significance. Additionally, its compatibility with green chemistry principles has made it a subject of interest for sustainable pharmaceutical manufacturing.

Another area where tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate shines is in computational chemistry. Researchers utilize molecular docking and quantum mechanical calculations to predict its interactions with biological targets. This approach aligns with the growing trend of AI-driven drug design, a hot topic in both academic and industrial circles. The compound's rigid bicyclic framework makes it an excellent candidate for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates.

In summary, tert-butyl 2-(aminomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1438241-13-4) is a multifaceted compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features, combined with its potential in CNS drug development and computational modeling, ensure its continued relevance in scientific discourse. As the field of precision medicine advances, this molecule is poised to play a pivotal role in the discovery of next-generation therapeutics.